Cas no 102433-08-9 (Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI))

Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI) structure
102433-08-9 structure
Product Name:Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI)
CAS No:102433-08-9
MF:C12H20Cl2N6O4
MW:383.230999946594
CID:195657
PubChem ID:71301090
Update Time:2025-04-19

Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloroethyl)-3-[(1R,3R)-3-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]-1-nitrosourea
    • 102433-08-9
    • Urea, 1,1'-(1,3-cyclohexylene)bis(3-(2-chloroethyl)-3-nitroso-, (E)-
    • DTXSID40907529
    • trans-1,1'-(1,3-Cyclohexylene)bis(3-(2-chloroethyl)-3-nitrosourea)
    • N',N'''-Cyclohexane-1,3-diylbis[N-(2-chloroethyl)-N-nitrosocarbamimidic acid]
    • Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI)
    • Inchi: 1S/C12H20Cl2N6O4/c13-4-6-19(17-23)11(21)15-9-2-1-3-10(8-9)16-12(22)20(18-24)7-5-14/h9-10H,1-8H2,(H,15,21)(H,16,22)/t9-,10-/m1/s1
    • InChI Key: BCLXFHKREAITIH-NXEZZACHSA-N
    • SMILES: ClCCN(C(N[C@@H]1CCC[C@H](C1)NC(N(CCCl)N=O)=O)=O)N=O

Computed Properties

  • Exact Mass: 382.092309g/mol
  • Monoisotopic Mass: 382.092309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 383.23g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 124Ų
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